Cas no 2229418-16-8 (4-bromo-3-(5-oxopyrrolidin-3-yl)benzonitrile)

• Product Name: 4-bromo-3-(5-oxopyrrolidin-3-yl)benzonitrile
• CAS No: 2229418-16-8
• MF: C₁₁H₉BrN₂O
• MW: 265.105961561203
• CID: 6257784
• PubChem ID: 165789891
• Update Time: 2025-05-19

4-bromo-3-(5-oxopyrrolidin-3-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-bromo-3-(5-oxopyrrolidin-3-yl)benzonitrile
• EN300-1935508
• 2229418-16-8

• Inchi： 1S/C11H9BrN2O/c12-10-2-1-7(5-13)3-9(10)8-4-11(15)14-6-8/h1-3,8H,4,6H2,(H,14,15)
• InChI Key： GGAZKDSOEHBUHU-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C#N)C=C1C1CNC(C1)=O

Computed Properties

• Exact Mass: 263.98983g/mol
• Monoisotopic Mass: 263.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 52.9Ų

Additional information on 4-bromo-3-(5-oxopyrrolidin-3-yl)benzonitrile

Research Brief on 4-bromo-3-(5-oxopyrrolidin-3-yl)benzonitrile (CAS: 2229418-16-8) in Chemical Biology and Pharmaceutical Applications

The compound 4-bromo-3-(5-oxopyrrolidin-3-yl)benzonitrile (CAS: 2229418-16-8) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This heterocyclic compound, featuring a pyrrolidinone scaffold and a benzonitrile moiety, has demonstrated potential in various therapeutic applications, particularly in the development of kinase inhibitors and modulators of protein-protein interactions. Recent studies have highlighted its utility as a versatile intermediate in medicinal chemistry, enabling the synthesis of more complex bioactive molecules.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the role of 4-bromo-3-(5-oxopyrrolidin-3-yl)benzonitrile as a key building block for the development of selective JAK3 inhibitors. The compound's unique structural features, including the electron-withdrawing bromo and nitrile groups, were found to enhance binding affinity to the ATP-binding site of JAK3 while maintaining selectivity over other JAK isoforms. The study reported a series of derivatives with improved pharmacokinetic properties, demonstrating the compound's potential in autoimmune disease therapeutics.

Another significant application was reported in ACS Chemical Biology, where 4-bromo-3-(5-oxopyrrolidin-3-yl)benzonitrile served as a precursor for the synthesis of covalent inhibitors targeting KRAS G12C mutant proteins. The researchers utilized the reactive bromo substituent for palladium-catalyzed cross-coupling reactions to introduce various warheads capable of forming covalent bonds with the mutant cysteine residue. This approach led to compounds with sub-micromolar potency in cellular assays, representing a promising strategy for addressing previously undruggable oncogenic targets.

The compound's physicochemical properties have also been extensively characterized in recent computational studies. Molecular dynamics simulations published in Journal of Chemical Information and Modeling revealed that the pyrrolidinone ring adopts a stable half-chair conformation, while the benzonitrile moiety provides optimal vectorial properties for interacting with protein targets. These insights have guided rational drug design efforts, particularly in fragment-based drug discovery programs.

From a synthetic chemistry perspective, 2024 research in Organic Process Research & Development has described improved synthetic routes to 4-bromo-3-(5-oxopyrrolidin-3-yl)benzonitrile, achieving higher yields and better scalability through optimized palladium-catalyzed borylation and Suzuki-Miyaura coupling steps. These process chemistry advancements have made the compound more accessible for broader research applications while reducing production costs.

In conclusion, 4-bromo-3-(5-oxopyrrolidin-3-yl)benzonitrile (CAS: 2229418-16-8) represents a valuable chemical tool with diverse applications in drug discovery. Its recent utilization in targeted protein degradation, covalent inhibitor design, and as a versatile synthetic intermediate underscores its importance in contemporary medicinal chemistry. Future research directions may explore its potential in PROTAC development and as a fragment for targeting challenging protein interfaces.